Cas no 1040668-41-4 (3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide)

• Product Name: 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide
• CAS No: 1040668-41-4
• MF: C₂₁H₂₁ClN₄O₂S
• MW: 428.935042142868
• CID: 5948460
• PubChem ID: 44061469
• Update Time: 2025-07-15

3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide
• 3-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(1-phenylethyl)propanamide
• F5331-0364
• 1040668-41-4
• VU0642370-1
• AKOS024507407
• 3-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(1-phenylethyl)propanamide

• Inchi： 1S/C21H21ClN4O2S/c1-14(15-6-3-2-4-7-15)23-19(27)11-10-18-13-29-21(25-18)26-20(28)24-17-9-5-8-16(22)12-17/h2-9,12-14H,10-11H2,1H3,(H,23,27)(H2,24,25,26,28)
• InChI Key： GQWDBYZNCRKGPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=NC(=CS1)CCC(NC(C)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 428.1073748g/mol
• Monoisotopic Mass: 428.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide

Introduction to 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide (CAS No. 1040668-41-4) and Its Applications in Modern Chemical Biology

3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide, identified by its CAS number 1040668-41-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiazole core and multiple functional groups that contribute to its unique chemical properties and biological activities. The presence of a (3-chlorophenyl)carbamoyl moiety and an N-(1-phenylethyl)propanamide side chain enhances its potential as a pharmacological agent, making it a subject of intense study in drug discovery and development.

The thiazole scaffold is a heterocyclic compound that plays a pivotal role in medicinal chemistry due to its prevalence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for designing novel therapeutic agents. In the case of 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide, the strategic placement of the (3-chlorophenyl)carbamoyl group and the N-(1-phenylethyl)propanamide moiety is designed to optimize binding affinity and selectivity, thereby enhancing its efficacy as a potential drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. The structural features of 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide suggest that it may exhibit inhibitory effects on various enzymes and receptors involved in critical biological pathways. For instance, the (3-chlorophenyl)carbamoyl group has been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer, inflammation, and neurodegeneration. Similarly, the N-(1-phenylethyl)propanamide side chain may contribute to interactions with specific binding pockets on target proteins, further enhancing its pharmacological potential.

In the realm of drug discovery, the development of novel scaffolds like 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide represents a significant step forward in addressing unmet medical needs. The compound’s unique structural features make it a promising candidate for further investigation in preclinical studies. Researchers are particularly interested in exploring its potential as an inhibitor of pathways associated with metabolic disorders, where modulating enzyme activity could lead to therapeutic benefits. Additionally, its thiazole core suggests possible applications in anti-inflammatory therapies, given the well-documented role of thiazole derivatives in modulating immune responses.

The synthesis of 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the (3-chlorophenyl)carbamoyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the N-(1-phenylethyl)propanamide moiety demands careful optimization to avoid unwanted side reactions. These synthetic challenges highlight the importance of advanced methodologies in constructing complex molecular architectures.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The case of 3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide exemplifies how structural innovation can lead to breakthroughs in therapeutic intervention. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring novel treatments to patients more quickly.

The compound’s potential extends beyond traditional pharmaceutical applications; it also holds promise for use in agrochemicals and specialty chemicals. The unique combination of functional groups makes it a versatile building block for designing molecules with tailored properties. For instance, derivatives of this compound could be explored for their herbicidal or pesticidal activities, contributing to sustainable agricultural practices.

In conclusion,3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(1-phenylethyl)propanamide (CAS No. 1040668-41-4) represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure and multifunctional groups position it as a valuable tool for exploring new therapeutic strategies across various disease areas. As research progresses, this compound is likely to play an increasingly important role in drug development efforts worldwide.